Cas no 1824113-50-9 (5-Ethynyl-4-methylpyridin-3-amine)

5-Ethynyl-4-methylpyridin-3-amine is a pyridine derivative featuring an ethynyl group at the 5-position and a methyl group at the 4-position, with an amine functional group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in click chemistry applications via the ethynyl moiety. The amine group enhances its utility as a building block for further functionalization, while the methyl substitution can influence steric and electronic properties. Its well-defined structure makes it suitable for use in cross-coupling reactions, ligand synthesis, and the development of bioactive molecules. High purity and stability under standard conditions further support its applicability in synthetic chemistry.

5-Ethynyl-4-methylpyridin-3-amine structure

1824113-50-9 structure

Product Name:5-Ethynyl-4-methylpyridin-3-amine

CAS No:1824113-50-9

MF:C₈H₈N₂

MW:132.162521362305

MDL:MFCD22189689

CID:5617247

PubChem ID:74888524

Update Time:2025-06-09

5-Ethynyl-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-ethynyl-4-methylpyridin-3-amine
- 1824113-50-9
- EN300-2935518
- 3-Pyridinamine, 5-ethynyl-4-methyl-
- 5-Ethynyl-4-methylpyridin-3-amine
- MDL： MFCD22189689
- Inchi： 1S/C8H8N2/c1-3-7-4-10-5-8(9)6(7)2/h1,4-5H,9H2,2H3
- InChI Key： JWGICYXJHLRPQH-UHFFFAOYSA-N
- SMILES： N1C=C(C#C)C(C)=C(C=1)N

Computed Properties

Exact Mass: 132.068748264g/mol
Monoisotopic Mass: 132.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.10±0.1 g/cm3(Predicted)
Boiling Point: 316.2±42.0 °C(Predicted)
pka: 5.30±0.28(Predicted)

5-Ethynyl-4-methylpyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2935518-1g	5-ethynyl-4-methylpyridin-3-amine	1824113-50-9		1g	$1500.0	2023-09-06
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Enamine	EN300-2935518-1.0g	5-ethynyl-4-methylpyridin-3-amine	1824113-50-9	95.0%	1.0g	$1500.0	2025-03-19
Enamine	EN300-2935518-2.5g	5-ethynyl-4-methylpyridin-3-amine	1824113-50-9	95.0%	2.5g	$2940.0	2025-03-19
Enamine	EN300-2935518-5.0g	5-ethynyl-4-methylpyridin-3-amine	1824113-50-9	95.0%	5.0g	$4349.0	2025-03-19